4-Methyl-N-(3-oxopropyl)-N-(pent-2-yn-1-yl)benzene-1-sulfonamide
CAS No.: 828913-55-9
Cat. No.: VC16816204
Molecular Formula: C15H19NO3S
Molecular Weight: 293.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 828913-55-9 |
|---|---|
| Molecular Formula | C15H19NO3S |
| Molecular Weight | 293.4 g/mol |
| IUPAC Name | 4-methyl-N-(3-oxopropyl)-N-pent-2-ynylbenzenesulfonamide |
| Standard InChI | InChI=1S/C15H19NO3S/c1-3-4-5-11-16(12-6-13-17)20(18,19)15-9-7-14(2)8-10-15/h7-10,13H,3,6,11-12H2,1-2H3 |
| Standard InChI Key | HZHJQKYOIOWTSO-UHFFFAOYSA-N |
| Canonical SMILES | CCC#CCN(CCC=O)S(=O)(=O)C1=CC=C(C=C1)C |
Introduction
4-Methyl-N-(3-oxopropyl)-N-(pent-2-yn-1-yl)benzene-1-sulfonamide is a synthetic organic compound with the molecular formula . It belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This compound is identified by PubChem CID 71416875 and has a molecular weight of 293.4 g/mol .
Synthesis
While specific synthesis routes for this compound are not detailed in the provided sources, general methods for sulfonamide synthesis involve:
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Reaction of sulfonyl chlorides with amines.
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Functionalization of the resulting sulfonamides to introduce desired substituents.
For example, the attachment of the 3-oxopropyl and pent-2-ynyl groups would likely involve alkylation reactions under controlled conditions to ensure selectivity.
Applications and Potential Uses
4.1 Pharmacological Relevance
Sulfonamides are known for their wide range of biological activities:
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Antimicrobial Action: Many sulfonamides inhibit bacterial dihydropteroate synthase, an enzyme involved in folate biosynthesis.
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Anti-inflammatory Potential: Structural analogs have been studied as inhibitors of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which mediate inflammatory responses .
Given its structural features, 4-Methyl-N-(3-oxopropyl)-N-(pent-2-ynyl)benzene-1-sulfonamide may exhibit similar bioactivities, warranting further investigation.
4.2 Chemical Research
The compound's unique combination of functional groups makes it an interesting candidate for:
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Molecular docking studies to predict binding affinity with biological targets.
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Structure–activity relationship (SAR) studies to optimize its pharmacological profile.
Analytical Data
Characterization techniques used for similar compounds include:
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Nuclear Magnetic Resonance (NMR): Determines the chemical environment of hydrogen () and carbon () atoms.
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Mass Spectrometry (MS): Confirms molecular weight and fragmentation patterns.
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Infrared Spectroscopy (IR): Identifies functional groups via characteristic absorption bands.
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